Cas no 394704-02-0 (Benzene, (4-chlorocyclohexyl)-)

Benzene, (4-chlorocyclohexyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, (4-chlorocyclohexyl)-
- (4-chlorocyclohexyl)benzene
- CS-0300058
- 394704-02-0
- G34862
- SCHEMBL9512610
- NSC403863
- NSC-403863
- EN300-51432
-
- Inchi: InChI=1S/C12H15Cl/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-5,11-12H,6-9H2
- InChI Key: XWXBWCBHZSFRGQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 194.0862282Da
- Monoisotopic Mass: 194.0862282Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 0Ų
Benzene, (4-chlorocyclohexyl)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01060926-5g |
(4-Chlorocyclohexyl)benzene |
394704-02-0 | 95% | 5g |
¥4235.0 | 2024-04-18 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1370728-2.5g |
(4-Chlorocyclohexyl)benzene |
394704-02-0 | 95% | 2.5g |
¥9050.00 | 2024-05-15 | |
Enamine | EN300-51432-2.5g |
(4-chlorocyclohexyl)benzene |
394704-02-0 | 2.5g |
$503.0 | 2023-02-10 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01060926-1g |
(4-Chlorocyclohexyl)benzene |
394704-02-0 | 95% | 1g |
¥1456.0 | 2024-04-18 | |
Enamine | EN300-51432-1.0g |
(4-chlorocyclohexyl)benzene |
394704-02-0 | 1.0g |
$256.0 | 2023-02-10 | ||
Enamine | EN300-51432-0.1g |
(4-chlorocyclohexyl)benzene |
394704-02-0 | 0.1g |
$66.0 | 2023-02-10 | ||
Enamine | EN300-51432-0.25g |
(4-chlorocyclohexyl)benzene |
394704-02-0 | 0.25g |
$92.0 | 2023-02-10 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1370728-50mg |
(4-Chlorocyclohexyl)benzene |
394704-02-0 | 95% | 50mg |
¥1152.00 | 2024-05-15 | |
Enamine | EN300-51432-0.5g |
(4-chlorocyclohexyl)benzene |
394704-02-0 | 0.5g |
$175.0 | 2023-02-10 | ||
Enamine | EN300-51432-10.0g |
(4-chlorocyclohexyl)benzene |
394704-02-0 | 10.0g |
$1101.0 | 2023-02-10 |
Benzene, (4-chlorocyclohexyl)- Related Literature
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Eli Sutter,Juan Carlos Idrobo,Peter Sutter J. Mater. Chem. C, 2020,8, 11555-11562
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J. Halter,T. Gloor,B. Amoroso,F. N. Büchi Phys. Chem. Chem. Phys., 2019,21, 13126-13134
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Haroldo C. Da Silva,Anna N. R. Da Silva,Theo L. S. Da Rocha,Isabel S. Hernandes,Hélio F. Dos Santos,Wagner B. De Almeida New J. Chem., 2020,44, 17391-17404
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Rajib Ghosh Chaudhuri,Saswati Sunayana,Santanu Paria Soft Matter, 2012,8, 5429-5433
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Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
Additional information on Benzene, (4-chlorocyclohexyl)-
Benzene, (4-chlorocyclohexyl)- (CAS No. 394704-02-0): Properties, Applications, and Market Insights
Benzene, (4-chlorocyclohexyl)- (CAS No. 394704-02-0) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This chlorinated derivative of benzene is known for its unique structural properties, making it a valuable intermediate in various synthetic processes. With the increasing demand for high-purity chemical intermediates, Benzene, (4-chlorocyclohexyl)- has emerged as a compound of interest for researchers and manufacturers alike.
The molecular structure of Benzene, (4-chlorocyclohexyl)- features a benzene ring substituted with a 4-chlorocyclohexyl group. This configuration imparts specific chemical reactivity, enabling its use in the synthesis of more complex molecules. The presence of the chlorine atom enhances its electrophilic properties, making it a versatile building block in organic chemistry. Researchers often explore its potential in creating novel compounds with applications in materials science and drug development.
One of the key applications of Benzene, (4-chlorocyclohexyl)- is in the pharmaceutical industry, where it serves as a precursor for active pharmaceutical ingredients (APIs). Its role in the synthesis of drug candidates has been highlighted in recent studies, particularly in the development of compounds targeting neurological and inflammatory conditions. The compound's stability and reactivity make it an attractive choice for medicinal chemists working on next-generation therapeutics.
In addition to pharmaceuticals, Benzene, (4-chlorocyclohexyl)- finds use in the agrochemical sector. Its derivatives are investigated for their potential as pesticides and herbicides, addressing the growing need for sustainable agricultural solutions. The compound's ability to act as a scaffold for functional groups allows for the creation of tailored agrochemicals with improved efficacy and environmental profiles.
The market for Benzene, (4-chlorocyclohexyl)- is influenced by trends in green chemistry and sustainable manufacturing. Companies are increasingly adopting eco-friendly synthesis routes to produce this compound, minimizing waste and energy consumption. This aligns with global initiatives to reduce the environmental impact of chemical production, making Benzene, (4-chlorocyclohexyl)- a relevant topic in discussions about sustainable industrial practices.
Analytical techniques such as GC-MS (Gas Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are commonly employed to characterize Benzene, (4-chlorocyclohexyl)-. These methods ensure the compound's purity and confirm its structural integrity, which is critical for its applications in high-value industries. Quality control protocols are rigorously followed to meet the stringent requirements of pharmaceutical and agrochemical manufacturers.
Recent advancements in synthetic chemistry have opened new avenues for the utilization of Benzene, (4-chlorocyclohexyl)-. Catalytic processes and flow chemistry techniques are being explored to enhance the efficiency of its production. These innovations not only improve yield but also reduce the environmental footprint, addressing the dual challenges of cost-effectiveness and sustainability.
The safety profile of Benzene, (4-chlorocyclohexyl)- is well-documented, with standard handling procedures in place to ensure safe usage in laboratory and industrial settings. Proper storage conditions, including temperature control and protection from moisture, are essential to maintain the compound's stability over time. Material Safety Data Sheets (MSDS) provide comprehensive guidelines for its safe handling and disposal.
Looking ahead, the demand for Benzene, (4-chlorocyclohexyl)- is expected to grow, driven by its expanding applications in pharmaceuticals and agrochemicals. Research into its potential uses in materials science, such as polymer additives and specialty coatings, is also gaining momentum. As industries continue to innovate, this compound is poised to play a pivotal role in the development of advanced chemical solutions.
For researchers and manufacturers seeking reliable sources of Benzene, (4-chlorocyclohexyl)-, it is crucial to partner with suppliers who adhere to high-quality standards. Certifications such as ISO and GMP (Good Manufacturing Practice) are indicators of a supplier's commitment to quality and consistency. Transparency in sourcing and production processes further ensures the compound's suitability for critical applications.
In conclusion, Benzene, (4-chlorocyclohexyl)- (CAS No. 394704-02-0) is a multifaceted compound with significant industrial relevance. Its unique properties and broad applicability make it a valuable asset in synthetic chemistry. As the chemical industry evolves, this compound will undoubtedly remain at the forefront of innovation, contributing to advancements in healthcare, agriculture, and beyond.
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